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Compound of Interest

Compound Name: GPR35 agonist 2

Cat. No.: B10855115

This document provides comprehensive, step-by-step procedures for the safe and compliant
disposal of GPR35 Agonist 2, a compound commonly used in G protein-coupled receptor
signaling research. Adherence to these guidelines is critical for ensuring laboratory safety,
protecting the environment, and maintaining regulatory compliance. This information is
intended for researchers, scientists, and drug development professionals.

l. Immediate Safety and Handling Precautions

Prior to handling GPR35 Agonist 2, it is imperative to consult the material safety data sheet
(MSDS) for specific hazard information. In the absence of a specific MSDS, treat the compound
as potentially hazardous.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.

» Hand Protection: Use compatible chemical-resistant gloves.
» Body Protection: A lab coat is mandatory.

Engineering Controls:

o Handle GPR35 Agonist 2 in a well-ventilated area, preferably within a chemical fume hood
to avoid inhalation of any dust or aerosols.[1]
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Il. Step-by-Step Disposal Procedures for GPR35
Agonist 2

The proper disposal of GPR35 Agonist 2, like other chemical reagents, involves a systematic
process of segregation, containment, and labeling to ensure it is managed as hazardous
waste. Never dispose of this compound down the sink or in regular trash.[2][3]

Step 1: Waste Segregation

Solid Waste: Collect chemically contaminated solid waste, such as unused GPR35 Agonist
2 powder, contaminated personal protective equipment (gloves, etc.), and weighing papers,
in a designated, clearly labeled hazardous waste container.[4] Do not mix with non-
hazardous trash.

Liquid Waste: If GPR35 Agonist 2 is in a solution (e.g., dissolved in DMSO), collect it in a
separate, compatible liquid waste container.[2][5] Halogenated and non-halogenated solvent
wastes should be segregated.[5]

Sharps Waste: Any needles, syringes, or other sharps contaminated with GPR35 Agonist 2
must be disposed of in a designated sharps container.

Step 2: Waste Container Selection and Labeling

o Container Compatibility: Use containers made of a material compatible with the waste. For
instance, strong acids should not be stored in metal containers.[5] Reusing the original
product container for waste is often a good practice.[5]

Labeling: All waste containers must be accurately and clearly labeled.[2][5] The label should
include:

o The words "Hazardous Waste"

o

The full chemical name: "GPR35 Agonist 2" (avoid using abbreviations or formulas)[5]

o

The approximate concentration and quantity of the waste

The date the waste was first added to the container

[¢]
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o The name of the principal investigator and the laboratory location

Step 3: Storage of Waste

Store waste containers in a designated, secure area within the laboratory, away from general
work areas.

Keep waste containers tightly sealed except when adding waste.[2][5]

Ensure secondary containment is used for liquid waste to prevent spills.[2]

Do not accumulate more than 10 gallons of hazardous waste in your lab.[2]
Step 4: Disposal of Empty Containers
o Empty containers that held GPR35 Agonist 2 must be triple-rinsed with a suitable solvent.[3]

o The first rinsate must be collected and disposed of as hazardous liquid waste.[2][3]
Subsequent rinsates may also need to be collected depending on local regulations.

 After thorough rinsing and air-drying, deface or remove the original label from the container
before disposing of it in the appropriate recycling or solid waste stream.[2][3]

Step 5: Arranging for Waste Pickup

e Once a waste container is full, contact your institution's Environmental Health and Safety
(EHS) office to schedule a waste pickup.[2] Do not allow waste to accumulate.

lll. Quantitative Data Summary for Chemical Waste

While specific quantitative data for GPR35 Agonist 2 is not available, the following table
provides general guidelines for hazardous waste accumulation and disposal.
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Parameter Guideline

Source

Maximum Hazardous Waste
10 gallons
Volume per Lab

[2]

Do not fill past the shoulder of

Container Fill Level )
the container

[2]

"Acutely Hazardous" Waste ] )
1 quart for "P-list" chemicals

Accumulation Limit

[6]

Triple rinse with a solvent
Empty Container Rinsing equal to ~5% of the container

volume

[3]

IV. Experimental Protocols Cited

The disposal procedures outlined are based on standard best practices for chemical waste
management in a laboratory setting as detailed in institutional and regulatory guidelines.[2][3]

[415][6]

V. Diagrams
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Caption: Workflow for the proper disposal of GPR35 Agonist 2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of GPR35 Agonist
2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855115#gpr35-agonist-2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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